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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B12425712

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Diundecyl
phthalate-d4 (DUP-d4). The information is compiled to assist researchers, scientists, and
professionals in drug development in the safe handling, storage, and use of this compound.
Given the limited specific data for the deuterated form, this guide primarily relies on the well-
established safety profile of its non-deuterated analogue, Diundecyl phthalate (DUP), with
specific properties of DUP-d4 included where available.

Chemical and Physical Properties

Diundecyl phthalate-d4 is a deuterated version of Diundecyl phthalate, a high molecular
weight phthalate ester. The "d4" designation signifies the presence of four deuterium atoms on
the aromatic ring, which makes it a valuable internal standard for mass spectrometry
applications.[1] It is characterized as a colorless, oily, and odorless liquid that is insoluble in
water.[1]
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Property Value Reference
Molecular Formula C30H46D404 [1112]
Molecular Weight 478.74 g/mol [1][2]
Appearance Oily, colorless liquid [11[3]

Odor Odorless [11[3]
Melting Point 35.5°C [3]

Boiling Point 472.6 °C at 760 mmHg [4]

Flash Point 254.1 °C [4]

Density 0.958 g/cm?3 [4]

Solubility in Water

Insoluble (<1 mg/ml at 70° F)

[4]

n-octanol/water Partition

Coefficient (log Kow)

11.49 (estimated)

[4]

Vapor Pressure

1.22 x10~° mm Hg at 25 °C

(estimated)

[4]

Toxicological Data

Toxicological data for Diundecyl phthalate-d4 is not extensively available. Therefore, the data
for the non-deuterated Diundecyl phthalate is presented as a surrogate.
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Endpoint Species Route Value Reference
Acute Oral
o Rat Oral > 15 g/kg [4]
Toxicity (LD50)
Acute Inhalation ) > 1.8 mg/L for 6
. Rat Inhalation [4]
Toxicity (LC50) hours
Acute Dermal )
o Rabbit Dermal > 7,900 mg/kg [5]
Toxicity (LD50)
) o Human and No to minimal
Skin Irritation ) Dermal o [5]
Rabbit irritation
Eye Irritation Rabbit Ocular Minimal irritation [6]
Skin N
o Human Dermal Not a sensitizer [6]
Sensitization
No data
available. Not
identified as a
) . probable,
Carcinogenicity ) [7]
possible, or
confirmed human
carcinogen by
IARC.
No definitive data
available. Some
studies on rats
showed
_ increased
Reproductive ]
o relative testes [6]
Toxicity

weight at high
doses, but these
were within
historical control

ranges.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.echemi.com/sds/diundecylphthalate-pid_Seven27153.html
https://www.echemi.com/sds/diundecylphthalate-pid_Seven27153.html
https://www.cpsc.gov/s3fs-public/dup.pdf
https://www.cpsc.gov/s3fs-public/dup.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Diundecyl%20phthalate%20DUP.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Diundecyl%20phthalate%20DUP.pdf
https://www.capotchem.cn/doc/msds_3648-20-2.do
https://www.industrialchemicals.gov.au/sites/default/files/Diundecyl%20phthalate%20DUP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the toxicological studies are not fully described in the
available safety data sheets. However, the following outlines general methodologies typically
employed for such assessments.

Acute Oral Toxicity (LD50) - Rat (General Protocol):

Fasted rats are administered a single dose of the test substance via oral gavage.

A range of doses is used across different groups of animals.

The animals are observed for a period of 14 days for signs of toxicity and mortality.

The LD50, the dose estimated to be lethal to 50% of the animals, is calculated.

Acute Inhalation Toxicity (LC50) - Rat (General Protocol):

e Rats are placed in an inhalation chamber.

o The test substance is dispersed in the air as a vapor or aerosol at a specific concentration.
e Animals are exposed for a defined period, typically 4 to 6 hours.

o Following exposure, the animals are observed for 14 days for toxic effects and mortality.

e The LC50, the concentration in air estimated to be lethal to 50% of the animals, is
determined.

Dermal Irritation - Rabbit (General Protocol):
o A small area of skin on the back of the rabbit is shaved.

o A specific amount of the test substance is applied to the shaved skin and covered with a
gauze patch.

e The patch is left in place for a specified duration, typically 4 hours.
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o After removal of the patch, the skin is evaluated for signs of irritation (redness, swelling) at
various time points.

Handling and Safety Precautions

Engineering Controls:

o Handle in a well-ventilated place.[4]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.[4]

o Skin Protection: Wear chemical-impermeable gloves and protective clothing.[4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4]

General Hygiene:

e Avoid contact with skin and eyes.[4]

» Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

» Keep away from incompatible materials such as strong oxidizing acids, alkali metals, and
hydrides.[1][4]

Spill and Leak Procedures:
» Remove all sources of ignition.[4]
o Use absorbent material to collect the spilled substance.[3]

o Place the collected material in a suitable, closed container for disposal.[4]
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Caption: General Laboratory Safety Workflow for Handling Diundecyl Phthalate-d4.
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Caption: Synthesis Pathway of Diundecyl Phthalate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diundecyl Phthalate-d4: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425712#diundecyl-phthalate-d4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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